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Compound of Interest

Compound Name: 4'-Bromoacetanilide

Cat. No.: B085723

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed examination of the core physicochemical
properties of 4'-Bromoacetanilide, a key intermediate in organic synthesis and a compound of
interest in various research and development applications. This document summarizes its
melting point and solubility data, outlines experimental protocols for their determination, and
presents logical workflows for its synthesis and analysis.

Core Physicochemical Data

4'-Bromoacetanilide is a white to light beige crystalline solid.[1] Its key physical and chemical
properties are summarized in the tables below, providing a ready reference for laboratory and
development work.

Property Value Source
Melting Point 165-169 °C [1][2]
Melting Point 166-170 °C [31[41[5]
Melting Point 168 °C [11[2][6]
Melting Point 166-171 °C [7]
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Note: The slight variations in the reported melting point range can be attributed to differences in
sample purity and the specific analytical instrumentation used.

Solvent Solubility Source
Benzene Soluble [11[2]
Chloroform Soluble [1112]

Ethyl Acetate Soluble [1][2]
Alcohol (Ethanol/Methanol) Moderately Soluble / Slightly [L1121[71181191

Soluble

Slightly Soluble / Very Slightl
Hot Water gy y =1y [11[2]
Soluble

Cold Water Insoluble [1][2119]

The solubility of 4'-Bromoacetanilide aligns with the "like dissolves like" principle, showing
greater solubility in less polar organic solvents and limited solubility in polar solvents like water.

[8]

Experimental Protocols

Accurate determination of the melting point and solubility are crucial for compound
identification, purity assessment, and process development. The following sections detail the
standard methodologies for these measurements.

Determination of Melting Point

The melting point of 4'-Bromoacetanilide is a key indicator of its purity.[10] A sharp melting
range typically signifies a high-purity sample, while a broad or depressed range suggests the
presence of impurities.[10]

Protocol:
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e Sample Preparation: Ensure the 4'-Bromoacetanilide sample is completely dry and finely
powdered to allow for uniform heating.[10]

o Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary
tube, which is sealed at one end.[10]

» Melting Point Apparatus: The capillary tube is placed into a calibrated melting point
apparatus.

» Heating and Observation: The sample is heated at a controlled, gradual rate.[10] The
temperatures at which the sample begins to melt and completely liquefies are recorded as
the melting point range.[10]

Synthesis and Purification Workflow

4'-Bromoacetanilide is commonly synthesized via the bromination of acetanilide.[1][6] The
following workflow illustrates the key steps in its preparation and subsequent purification by
recrystallization.
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Synthesis and Purification of 4'-Bromoacetanilide
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Caption: Workflow for the synthesis, purification, and analysis of 4'-Bromoacetanilide.
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The synthesis involves the electrophilic aromatic substitution of acetanilide with bromine in a
suitable solvent like glacial acetic acid.[1][6] The crude product is then purified by
recrystallization from a solvent such as ethanol, which relies on the principle that the compound
is more soluble in the hot solvent and less soluble in the cold solvent, allowing for the
separation of impurities.[1][6]

Logical Workflow for Solubility Testing

A systematic approach is essential for accurately determining the solubility of 4'-
Bromoacetanilide in various solvents. The following diagram outlines a general workflow for
qualitative and semi-quantitative solubility testing.
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General Workflow for Solubility Determination
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Caption: A logical workflow for determining the solubility of 4'-Bromoacetanilide.

This iterative process involves adding a known amount of solute to a known volume of solvent
and observing the extent of dissolution. For quantitative measurements, the process is
repeated until saturation is reached. It is important to control the temperature as it significantly
influences solubility.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b085723?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6483098.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6483098_EN.htm
https://www.fishersci.com/shop/products/4-bromoacetanilide-98-thermo-scientific/AC171570250
https://www.fishersci.com/shop/products/4-bromoacetanilide-98-thermo-scientific/AC171570250
https://www.thermofisher.com/order/catalog/product/171570250
https://www.thermofisher.com/order/catalog/product/171570250
https://www.chemsynthesis.com/base/chemical-structure-2.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6483098.htm?N=Americas
https://www.fishersci.com/shop/products/4-bromoacetanilide-98-thermo-scientific-1/AAL0292418
https://www.fishersci.com/shop/products/4-bromoacetanilide-98-thermo-scientific-1/AAL0292418
https://www.solubilityofthings.com/n-4-bromophenylacetamide
https://www.chembk.com/en/chem/4'-Bromoacetanilide
https://ud.goldsupplier.com/blog/4-bromoacetanilide-melting-point/
https://www.benchchem.com/product/b085723#4-bromoacetanilide-melting-point-and-solubility-data
https://www.benchchem.com/product/b085723#4-bromoacetanilide-melting-point-and-solubility-data
https://www.benchchem.com/product/b085723#4-bromoacetanilide-melting-point-and-solubility-data
https://www.benchchem.com/product/b085723#4-bromoacetanilide-melting-point-and-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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